Cas no 31166-29-7 (4,5-Dichlorothiophene-2-carboxylic Acid)

4,5-Dichlorothiophene-2-carboxylic Acid structure
31166-29-7 structure
Product Name:4,5-Dichlorothiophene-2-carboxylic Acid
CAS No:31166-29-7
Molecular Formula:C5H2Cl2O2S
Molecular Weight:197.039178371429
MDL:MFCD07366674
CID:312638
PubChem ID:305687

4,5-Dichlorothiophene-2-carboxylic Acid Properties

Names and Identifiers

    • 4,5-Dichlorothiophene-2-carboxylic acid
    • 2,3-Dichlorthiophen-5-carbonsaeure
    • 4,5-dichloro-2-thiophenecarboxylic acid
    • 4,5-dichloro-thiophene-2-carboxylic acid
    • 4,5-Dichlor-thiophen-2-carbonsaeure
    • 2-Thiophenecarboxylic acid, 4,5-dichloro-
    • NSC202727
    • Rivaroxaban Related Impurity 1
    • BCP06761
    • FCH855007
    • AB0024123
    • AX8092549
    • W5325
    • 166D297
    • BDBM50467732
    • 4,5-Dichlor-2-thiophencarbonsäure
    • Acide 4,5-dichloro-2-thiophènecarboxylique
    • 4,5-Dichlorothiophene-2-Carboxylic Acid?
    • 4,5-DICHLOROTHIOPHENE-2-CARBOXYLICACID
    • BR-76939
    • DS-16916
    • http:////www.amadischem.com/proen/607684/
    • QB-1699
    • thioflavin T
    • MDL: MFCD07366674
    • InChIKey: JDBAYLWBVQVMTD-UHFFFAOYSA-N
    • Inchi: 1S/C5H2Cl2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
    • SMILES: OC(C1SC(Cl)=C(Cl)C=1)=O

Computed Properties

  • Exact Mass: 195.91500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 195.915256g/mol
  • Heavy Atom Count: 10
  • Complexity: 153
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.5
  • Molecular Weight: 197.04g/mol

Experimental Properties

  • LogP: 2.75310
  • PSA: 65.54000
  • Boiling Point: 315.3°C at 760 mmHg

4,5-Dichlorothiophene-2-carboxylic Acid Security Information

4,5-Dichlorothiophene-2-carboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dichlorothiophene-2-carboxylic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0034BV-250mg
4,5-Dichlorothiophene-2-carboxylic acid
31166-29-7 98%
250mg
$8.00 2025-02-19
A2B Chem LLC
AB44779-250mg
4,5-Dichlorothiophene-2-carboxylic acid
31166-29-7 98%
250mg
$6.00 2024-04-20
abcr
AB444134-1 g
4,5-Dichlorothiophene-2-carboxylic acid; .
31166-29-7
1g
€116.20 2023-04-22
Apollo Scientific
OR920479-250mg
4,5-Dichlorothiophene-2-carboxylic acid
31166-29-7 98%
250mg
£15.00 2025-02-21
Chemenu
CM199864-5g
4,5-dichlorothiophene-2-carboxylic acid
31166-29-7 98%
5g
$365 2021-08-05
Crysdot LLC
CD11147856-5g
4,5-Dichlorothiophene-2-carboxylic acid
31166-29-7 98%
5g
$228 2024-07-19
Enamine
EN300-139090-0.05g
4,5-dichlorothiophene-2-carboxylic acid
31166-29-7 95%
0.05g
$19.0 2023-07-10
eNovation Chemicals LLC
Y0984956-25g
4,5-Dichlorothiophene-2-carboxylic acid
31166-29-7 95%
25g
$720 2022-10-11
Fluorochem
091856-5g
4,5-Dichlorothiophene-2-carboxylic acid
31166-29-7 95%
5g
£189.00 2022-03-01
TRC
D436375-250mg
4,5-Dichlorothiophene-2-carboxylic Acid
31166-29-7
250mg
$ 109.00 2023-09-07

4,5-Dichlorothiophene-2-carboxylic Acid Synthesis

4,5-Dichlorothiophene-2-carboxylic Acid Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:31166-29-7)
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4,5-Dichlorothiophene-2-carboxylic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31166-29-7)4,5-Dichlorothiophene-2-carboxylic Acid
A851048
Purity:99%/99%/99%
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Price($):183.0/456.0/1586.0